4-(Cyclohexyloxy)-2-hydroxybenzoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-(Cyclohexyloxy)-2-hydroxybenzoic acid is a derivative of 2-hydroxybenzoic acid (salicylic acid) featuring a cyclohexyloxy substituent at the 4-position.
Properties
Molecular Formula |
C13H16O4 |
|---|---|
Molecular Weight |
236.26 g/mol |
IUPAC Name |
4-cyclohexyloxy-2-hydroxybenzoic acid |
InChI |
InChI=1S/C13H16O4/c14-12-8-10(6-7-11(12)13(15)16)17-9-4-2-1-3-5-9/h6-9,14H,1-5H2,(H,15,16) |
InChI Key |
GVUQQIOIHJDSJT-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)OC2=CC(=C(C=C2)C(=O)O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes:
Industrial Production:
Chemical Reactions Analysis
Major Products:
Scientific Research Applications
Chemistry: Used as a building block for more complex molecules.
Biology: Investigated for potential biological activity (e.g., enzyme inhibition).
Medicine: May have applications in drug development.
Industry: Employed in the synthesis of specialty chemicals.
Mechanism of Action
- The compound’s mechanism of action depends on its specific application.
- It may interact with molecular targets (e.g., enzymes, receptors) or modulate cellular pathways.
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
Key structural analogs include compounds with substitutions at the 4-position, such as halogenated, amino, or azobenzene groups. These variations significantly alter electronic, steric, and solubility profiles:
Key Observations:
- Lipophilicity: The cyclohexyloxy group in the target compound likely increases lipophilicity compared to smaller substituents (e.g., hydroxy or methoxy groups), enhancing membrane permeability but reducing aqueous solubility.
- Electronic Effects: Electron-withdrawing groups (e.g., chloro in compound 1) may enhance acidity of the phenolic -OH, affecting binding to biological targets .
- Steric Hindrance: Bulky substituents like cyclohexyloxy could limit interactions with enzyme active sites, as seen in KAT-2 inhibitors where steric bulk modulates activity .
Biological Activity
4-(Cyclohexyloxy)-2-hydroxybenzoic acid, also known as a derivative of salicylic acid, has garnered attention for its potential biological activities, particularly in anti-inflammatory and analgesic contexts. This article explores its biological activity, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
- Molecular Formula : C13H16O3
- Molecular Weight : 220.27 g/mol
- IUPAC Name : 4-(Cyclohexyloxy)-2-hydroxybenzoic acid
The biological activity of 4-(Cyclohexyloxy)-2-hydroxybenzoic acid is primarily attributed to its ability to modulate inflammatory pathways. It is thought to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the conversion of arachidonic acid to prostaglandins, mediators of inflammation and pain. By inhibiting COX activity, this compound may reduce the synthesis of pro-inflammatory mediators, thus exerting anti-inflammatory effects.
Anti-inflammatory Effects
Research indicates that 4-(Cyclohexyloxy)-2-hydroxybenzoic acid exhibits significant anti-inflammatory properties. In vitro studies have shown that it can reduce the production of inflammatory cytokines such as TNF-α and IL-6 in macrophages stimulated with lipopolysaccharides (LPS) .
Analgesic Properties
In animal models, this compound has demonstrated analgesic effects comparable to non-steroidal anti-inflammatory drugs (NSAIDs). It has been shown to alleviate pain in models of acute inflammation, suggesting its potential as an alternative therapeutic agent for pain management .
Case Studies and Experimental Evidence
- In Vitro Studies : A study conducted on human fibroblast cells showed that treatment with 4-(Cyclohexyloxy)-2-hydroxybenzoic acid led to a significant decrease in the expression of COX-2 and inducible nitric oxide synthase (iNOS), further supporting its role as an anti-inflammatory agent .
- Animal Models : In a rodent model of arthritis, administration of 4-(Cyclohexyloxy)-2-hydroxybenzoic acid resulted in reduced swelling and pain behavior compared to untreated controls. Histological analysis revealed decreased infiltration of inflammatory cells in treated joints .
Comparative Analysis with Similar Compounds
| Compound Name | Anti-inflammatory Activity | Analgesic Activity | Mechanism of Action |
|---|---|---|---|
| 4-(Cyclohexyloxy)-2-hydroxybenzoic acid | High | Moderate | COX inhibition |
| Aspirin | High | High | COX inhibition |
| Ibuprofen | High | High | COX inhibition |
| Paracetamol | Low | High | Central analgesic action |
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
